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Compound of Interest

Compound Name: Levo Mepromazine-d3
Cat. No.: B15554923
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies
presented in a Certificate of Analysis (CoA) for Levo Mepromazine-d3. This document serves
as a critical resource for ensuring the quality, identity, and purity of this stable isotope-labeled
internal standard, which is essential for quantitative bioanalytical studies.
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Parameter

Specification

Chemical Name

(R)-2-Methoxy-N,N,-trimethyl-d3-10H-

phenothiazine-10-propanamine

Product Code

Varies by supplier

CAS Number 1185071-29-7 (for racemic-d3)
Unlabeled CAS Number 60-99-1

Molecular Formula C19H21D3N20S

Molecular Weight 331.49 g/mol

Storage Conditions

-20°C, protected from light and moisture

Analytical Data

The following tables summarize the quantitative data typically found in a CoA for Levo

Mepromazine-d3. These values are representative and may vary between different lots and

suppliers.

bl . Identi | Puri

Test Method Specification Result
Purity (by HPLC) HPLC-UV > 98.0% 99.5%
Chemical Identity 1H-NMR Conforms to structure Conforms
Mass ldentity MS (ESI+) Conforms to structure Conforms
Isotopic Purity MS = 99% Deuterium 99.6%

Table 2.2: Physical Characteristics
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Test Method Specification Result
] ) White to off-white ) )
Appearance Visual Inspection id Off-white solid
soli
» ) ] Soluble in Methanol, )
Solubility Visual Inspection Soluble in Methanol

DMSO

Experimental Protocols

Detailed methodologies for the key analytical experiments are provided below. These protocols
are based on established methods for the analysis of phenothiazine derivatives.

High-Performance Liquid Chromatography (HPLC)

o Objective: To determine the purity of Levo Mepromazine-d3.

 Instrumentation: A standard HPLC system equipped with a UV detector.

e Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 um).

» Mobile Phase: A gradient mixture of Acetonitrile and a phosphate buffer (pH adjusted).
e Flow Rate: 1.0 mL/min.

o Detection: UV at 254 nm.

e Injection Volume: 10 pL.

e Procedure: A solution of Levo Mepromazine-d3 is prepared in the mobile phase and
injected into the HPLC system. The peak area of the main component is compared to the
total peak area of all components to calculate the purity.

Nuclear Magnetic Resonance (*H-NMR) Spectroscopy

o Objective: To confirm the chemical structure of Levo Mepromazine-d3.

 Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz).
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e Solvent: Deuterated chloroform (CDClIs) or Dimethyl sulfoxide-d6 (DMSO-d6).

e Procedure: A sample of Levo Mepromazine-d3 is dissolved in the deuterated solvent, and
the *H-NMR spectrum is acquired. The chemical shifts, splitting patterns, and integration of
the peaks are analyzed to confirm the expected molecular structure. The absence of a signal
corresponding to the N-methyl protons confirms the deuteration.

Mass Spectrometry (MS)

o Objective: To confirm the molecular weight and isotopic purity of Levo Mepromazine-d3.
e Instrumentation: A mass spectrometer with an electrospray ionization (ESI) source.
» Mode: Positive ion mode (ESI+).

e Procedure: A dilute solution of the sample is infused into the mass spectrometer. The
resulting mass spectrum is analyzed for the presence of the protonated molecular ion
[M+H]* at the expected m/z value. The isotopic distribution is examined to confirm the
incorporation of three deuterium atoms.

Visualizations
Diagram 4.1: Analytical Workflow for Levo Mepromazine-
d3 CoA
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Caption: Workflow for CoA Generation.

Diagram 4.2: Logical Relationship of Analytical
Techniques
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Caption: Analytical Technigue Relationships.

» To cite this document: BenchChem. [Technical Guide: Certificate of Analysis for Levo
Mepromazine-d3]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554923/docs#technical-guide-certificate-of-
analysis-for-levo-mepromazine-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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